Cas no 2138200-25-4 (3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)-)

3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)- is a fluorinated isoquinoline derivative with potential applications in pharmaceutical and agrochemical research. The presence of a fluoro substituent at the 5-position enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The isopropylamine moiety at the N-position contributes to improved solubility and metabolic stability. This compound is particularly useful in medicinal chemistry for the development of kinase inhibitors and other therapeutic agents targeting neurological and oncological pathways. Its well-defined structure and high purity make it suitable for precise synthetic applications, ensuring reproducibility in research and industrial processes.
3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)- structure
2138200-25-4 structure
Product Name:3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)-
CAS No:2138200-25-4
MF:C12H13FN2
MW:204.243426084518
CID:5280483
Update Time:2025-10-29

3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)-
    • Inchi: 1S/C12H13FN2/c1-8(2)15-12-6-10-9(7-14-12)4-3-5-11(10)13/h3-8H,1-2H3,(H,14,15)
    • InChI Key: BWFIGYGPFXETQW-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(F)=CC=C2)C=C(NC(C)C)N=1

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Additional information on 3-Isoquinolinamine, 5-fluoro-N-(1-methylethyl)-

5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine (CAS No. 2138200-25-4): An Emerging Compound in Medicinal Chemistry

5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine (CAS No. 2138200-25-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoquinolinamines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The isoquinoline scaffold is a privileged structure in drug discovery, often found in natural products and synthetic compounds with a wide range of biological activities. The introduction of a fluorine atom at the 5-position and an N-(1-methylethyl) substituent on the amine group significantly enhances the compound's pharmacological profile, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine has also shown promise in cancer research. A preclinical study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine have been extensively studied to ensure its suitability for clinical development. Data from animal models indicate that this compound has favorable oral bioavailability, good tissue distribution, and a reasonable half-life, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicity studies have shown that 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human subjects. To address this, several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine in healthy volunteers. Preliminary results from these trials are encouraging, with no serious adverse events reported and consistent pharmacokinetic profiles observed across different dosing regimens.

The future prospects for 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which will be crucial for personalized medicine approaches.

In conclusion, 5-Fluoro-N-(1-methylethyl)-3-isoquinolinamine (CAS No. 2138200-25-4) represents a significant advancement in medicinal chemistry with its unique combination of structural features and biological activities. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.

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